2-{5-[(4-bromophenoxy)methyl]-2-furyl}-7-methyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine

• IUPAC Name: 4-[5-[(4-bromophenoxy)methyl]furan-2-yl]-10-methyl-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C18H13BrN6O2/c1-24-17-14(8-21-24)18-22-16(23-25(18)10-20-17)15-7-6-13(27-15)9-26-12-4-2-11(19)3-5-12/h2-8,10H,9H2,1H3
• InChI Key: VTFQHQGVILSXIN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C3=NC(=NN3C=N2)C4=CC=C(O4)COC5=CC=C(C=C5)Br
• Molecular Formula: C18H13BrN6O2
• Molecular Weight: 425.2 g/mol

Description

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives represent a class of compounds with notable significance in medicinal chemistry, primarily due to their activity as adenosine receptor antagonists. These compounds have been synthesized and evaluated for various biological activities, demonstrating potent and selective interactions with adenosine A2a receptors. This chemical framework has attracted attention for its potential in treating neurological disorders and its role in pharmacological studies.

Synthesis Analysis

The synthesis of these compounds involves multiple steps, starting from the preparation of pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines and related structures through cyclocondensation reactions, often employing amino derivatives and heterocyclic amines. The process typically results in the formation of potent adenosine A2 receptor antagonists, demonstrating the critical role of the synthetic methodology in achieving selectivity and potency in biological activity (Baraldi et al., 1994).